Cas no 2175978-68-2 (2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide
• CAS No: 2175978-68-2
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5337994
• Update Time: 2025-05-23

2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)furan-3-carboxamide
• 2,5-dimethyl-N-[2-(2-oxopyrimidin-1-yl)ethyl]furan-3-carboxamide
• 2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide

• Inchi： 1S/C13H15N3O3/c1-9-8-11(10(2)19-9)12(17)14-5-7-16-6-3-4-15-13(16)18/h3-4,6,8H,5,7H2,1-2H3,(H,14,17)
• InChI Key： IJHUBMSXLYRCFT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(NCCN1C(N=CC=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 419
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9

Additional information on 2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide

Introduction to 2,5-Dimethyl-N-[2-(2-Oxo-1,2-Dihydropyrimidin-1-yl)Ethyl]Furan-3-Carboxamide (CAS No. 2175978-68-2)

The compound 2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide, identified by the CAS number 2175978-68-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

The molecular structure of 2,5-dimethyl-N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide comprises a furan ring substituted with methyl groups at positions 2 and 5. The furan moiety is further connected to a dihydropyrimidine derivative via an ethyl group. This combination of functional groups contributes to the compound's versatility and reactivity. The presence of the dihydropyrimidine ring introduces additional complexity, making this molecule a valuable candidate for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the potential of cas no 2175978-68-2 in drug discovery and development. Researchers have demonstrated that this compound exhibits significant bioactivity against various targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. Its ability to modulate these targets suggests its potential as a lead compound for developing therapeutic agents.

The synthesis of cas no 2175978-68-2 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the dihydropyrimidine ring through cyclization reactions and the subsequent functionalization of the furan ring. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, cas no 2175978-68-2 has shown promise in the fields of pharmacology and materials science. In pharmacology, its ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms and developing new treatments. In materials science, its structural complexity could be exploited to design advanced materials with unique properties.

The environmental impact of cas no 2175978-68-4 has also been a subject of recent research. Studies have examined its biodegradability and toxicity under various conditions. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, cas no 440304, or more specifically cas no 440304, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile properties make it an exciting area of focus for researchers aiming to push the boundaries of chemical innovation.